2-Oxo-2-(piperidin-1-yl)ethane-1-sulfonyl chloride

• Molecular Formula: C7H12ClNO3S
• Molecular Weight: 225.69 g/mol
• IUPAC Name: 2-oxo-2-piperidin-1-ylethanesulfonyl chloride
• InChI: InChI=1S/C7H12ClNO3S/c8-13(11,12)6-7(10)9-4-2-1-3-5-9/h1-6H2
• InChI Key: PBKIXQNIUGTXID-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)CS(=O)(=O)Cl

Description

2-Oxo-2-(piperidin-1-yl)ethane-1-sulfonyl chloride (CAS: 1603289-30-0) is a sulfonyl chloride derivative featuring a piperidin-1-yl substituent linked to a sulfonyl chloride group via a ketone bridge. Its molecular formula is C₇H₁₂ClNO₃S, with a molecular weight of 225.69 g/mol . The compound is utilized in organic synthesis, particularly in sulfonylation reactions to introduce sulfonate groups into target molecules.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Oxo-2-(piperidin-1-yl)ethane-1-sulfonyl chloride typically involves the reaction of piperidine with ethane-1-sulfonyl chloride under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or chloroform, and a base like triethylamine is often used to neutralize the hydrochloric acid formed during the reaction.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized for higher yields and purity, and the process may include additional purification steps such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

2-Oxo-2-(piperidin-1-yl)ethane-1-sulfonyl chloride undergoes various types of chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be substituted with other nucleophiles such as amines, alcohols, or thiols.

Oxidation and Reduction Reactions: The compound can participate in oxidation and reduction reactions, although these are less common compared to substitution reactions.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, alcohols, and thiols. The reactions are typically carried out in organic solvents like dichloromethane or acetonitrile, and a base such as triethylamine is used to neutralize the by-products.

Oxidation and Reduction Reactions: These reactions may require specific oxidizing or reducing agents, depending on the desired transformation.

Major Products Formed

Substitution Reactions: The major products formed are sulfonamide, sulfonate ester, or sulfonothioate derivatives, depending on the nucleophile used.

Oxidation and Reduction Reactions: The products vary based on the specific reaction conditions and reagents used.

Scientific Research Applications

2-Oxo-2-(piperidin-1-yl)ethane-1-sulfonyl chloride has several applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of sulfonamide and sulfonate ester derivatives.

Biology: The compound can be used to modify biomolecules, such as proteins and peptides, through sulfonylation reactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Oxo-2-(piperidin-1-yl)ethane-1-sulfonyl chloride involves the reactivity of the sulfonyl chloride group. This group is highly electrophilic and can react with nucleophiles to form sulfonamide, sulfonate ester, or sulfonothioate derivatives. The piperidine ring provides additional stability and reactivity to the compound, making it a versatile reagent in various chemical reactions.

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The piperidin-1-yl group in the target compound introduces a basic aliphatic amine, enhancing nucleophilicity at the sulfonyl chloride site . The oxazolidin-3-yl group (C₅H₈ClNO₄S) combines a carbamate ring with a ketone, introducing both hydrogen-bond acceptor capacity and steric hindrance, which may slow sulfonylation kinetics .

Molecular Weight and Reactivity: The target compound (225.69 g/mol) has the highest molecular weight due to its piperidine ring. The oxazolidinone derivative (213.5 g/mol) is lighter but retains a rigid cyclic structure, which may reduce solubility in nonpolar solvents .

Reactivity and Functional Implications

Electrophilic Character

• Target Compound : The electron-donating piperidine ring increases electron density at the sulfonyl chloride group, enhancing its electrophilicity and reactivity in nucleophilic substitutions (e.g., with amines or alcohols) .
• Thiophene Derivative : Aromatic thiophene delocalizes electrons, reducing electrophilicity. This may necessitate harsher reaction conditions (e.g., elevated temperatures) for sulfonylation .
• Oxazolidinone Derivative: The electron-withdrawing carbamate group diminishes electrophilicity, but the ketone oxygen may participate in intramolecular interactions, modulating reaction pathways .

Notes

Safety and Availability: Safety data (GHS classifications) for 2-Oxo-2-(piperidin-1-yl)ethane-1-sulfonyl chloride remain undisclosed, necessitating caution in handling .

Research Gaps: Experimental comparisons of reaction yields, kinetic parameters, and solvent effects are absent in published literature. Structural analogs like the thiophene and oxazolidinone derivatives lack detailed pharmacological or toxicological profiles, limiting broader applicability assessments .